Cas no 922-29-2 (Propanoic acid,3-chloro-2-methyl-, ethyl ester)

Propanoic acid,3-chloro-2-methyl-, ethyl ester structure
922-29-2 structure
Product Name:Propanoic acid,3-chloro-2-methyl-, ethyl ester
CAS No:922-29-2
MF:C6H11ClO2
MW:150.603341341019
CID:817248
PubChem ID:246989
Update Time:2025-04-19

Propanoic acid,3-chloro-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-chloro-2-methyl-, ethyl ester
    • ethyl 3-chloro-2-methylpropanoate
    • NSC60699
    • SCHEMBL7041660
    • ethyl3-chloro-2-methylpropanoate
    • NSC-60699
    • MFCD00045285
    • NS-01159
    • NSC 60699
    • AKOS006275639
    • DTXSID60289410
    • 922-29-2
    • Inchi: 1S/C6H11ClO2/c1-3-9-6(8)5(2)4-7/h5H,3-4H2,1-2H3
    • InChI Key: KACQSQKESARGKY-UHFFFAOYSA-N
    • SMILES: ClCC(C(=O)OCC)C

Computed Properties

  • Exact Mass: 150.045
  • Monoisotopic Mass: 150.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.054
  • Boiling Point: 167.7°Cat760mmHg
  • Flash Point: 60.9°C
  • Refractive Index: 1.423
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